molecular formula C13H19NO3S B8385781 N-[2-(Cyclohexyloxy)phenyl]methanesulfonamide

N-[2-(Cyclohexyloxy)phenyl]methanesulfonamide

Cat. No. B8385781
M. Wt: 269.36 g/mol
InChI Key: KROLNBGYBFZZRZ-UHFFFAOYSA-N
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Description

N-[2-(Cyclohexyloxy)phenyl]methanesulfonamide is a useful research compound. Its molecular formula is C13H19NO3S and its molecular weight is 269.36 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-[2-(Cyclohexyloxy)phenyl]methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[2-(Cyclohexyloxy)phenyl]methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-[2-(Cyclohexyloxy)phenyl]methanesulfonamide

Molecular Formula

C13H19NO3S

Molecular Weight

269.36 g/mol

IUPAC Name

N-(2-cyclohexyloxyphenyl)methanesulfonamide

InChI

InChI=1S/C13H19NO3S/c1-18(15,16)14-12-9-5-6-10-13(12)17-11-7-3-2-4-8-11/h5-6,9-11,14H,2-4,7-8H2,1H3

InChI Key

KROLNBGYBFZZRZ-UHFFFAOYSA-N

Canonical SMILES

CS(=O)(=O)NC1=CC=CC=C1OC2CCCCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 20 ml of a pyridine solution containing 2.7 g of 2-cyclohexyloxyaniline was added dropwise 1.8 g of methanesulfonyl chloride under ice cooling with stirring. After completion of the addition, the mixture was stirred at room temperature for 2 hours. The reaction solution was poured into ice water and made acidic with dilute hydrochloric acid. The crystals which formed were collected by filtration, washed with water and dried to give 3.8 g of the crude crystals, which were then recrystallized from ethanol-n hexane to give 3.4 g of N-(2-cyclohexyloxyphenyl)methanesulfonamide.
Quantity
1.8 g
Type
reactant
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
2.7 g
Type
reactant
Reaction Step Four
Quantity
20 mL
Type
solvent
Reaction Step Four

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